Cas no 244145-40-2 ((1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride)

• Product Name: (1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride
• CAS No: 244145-40-2
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD12910569
• CID: 1030283
• PubChem ID: 53484771
• Update Time: 2025-07-24

(1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Methoxyphenyl)propan-1-amine hydrochloride
• (1S)-1-(4-methoxyphenyl)propan-1-amine,hydrochloride
• (S)-1-(4-METHOXYPHENYL)PROPAN-1-AMINE-HCL
• [(1S)-1-(4-Methoxyphenyl)propyl]amine hydrochloride
• AX8255648
• (1S)-1-(4-METHOXYPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
• (1S)-1-(4-Methoxyphenyl)propan-1-amine--hydrogen chloride (1/1)
• (1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride
• DTXSID90704207
• (S)-1-(4-methoxyphenyl)propan-1-amine HCl
• 244145-40-2
• Y10898
• DS-019102
• AKOS015923136
• (S)-1-(4-Methoxyphenyl)propan-1-aminehydrochloride
• DS-4746
• MFCD12910569
• CS-0197077

• MDL： MFCD12910569
• Inchi： 1S/C10H15NO.ClH/c1-3-10(11)8-4-6-9(12-2)7-5-8;/h4-7,10H,3,11H2,1-2H3;1H/t10-;/m0./s1
• InChI Key： MEPAINWSSZGNKL-PPHPATTJSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)[C@H](CC)N

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride

Introduction to (1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride (CAS No. 244145-40-2)

(1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride, with the CAS number 244145-40-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, specifically its hydrochloride salt, has garnered attention due to its unique structural properties and potential biological activities. The molecule features a chiral center, which is indicated by the (1S) configuration, making it a subject of interest for researchers exploring stereoselective synthesis and pharmacological effects.

The hydrochloride form of this compound enhances its solubility in aqueous solutions, making it more suitable for various applications in drug formulation and delivery. The presence of the methoxy group at the para position of the phenyl ring and the amine functionality at the terminal position of the propan chain contribute to its distinct chemical and pharmacological profile. These structural features have been investigated for their potential interactions with biological targets, including enzymes and receptors.

In recent years, there has been a growing interest in the development of novel psychoactive substances that can modulate central nervous system (CNS) activity. The compound (1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride has been studied for its potential role in this domain. Research has suggested that this molecule may interact with neurotransmitter systems, particularly those involving serotonin and dopamine. These interactions are crucial for understanding its pharmacological effects, which could range from anxiolytic to stimulant-like activities.

One of the key areas of research has been the exploration of its potential as a therapeutic agent for neurological disorders. Studies have indicated that compounds with similar structural motifs may have neuroprotective properties, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The chiral nature of (1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride adds another layer of complexity to these studies, as enantiomers can exhibit vastly different biological activities.

The synthesis of this compound involves multi-step organic reactions, including chiral resolution or asymmetric synthesis to achieve the desired (1S) configuration. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to ensure high yield and purity. The hydrochloride salt is typically obtained through a reaction between the free base and hydrochloric acid, which not only enhances solubility but also improves stability during storage and transport.

Efficacy studies have been conducted to evaluate the pharmacological profile of (1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride in various animal models. These studies have provided insights into its potential therapeutic applications and side effect profiles. For instance, preclinical trials have shown that this compound may exhibit anxiolytic effects without causing significant sedation, making it a promising candidate for treating anxiety disorders.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. Toxicology studies have been performed to assess its acute and chronic toxicity levels. These studies have helped determine safe dosage ranges and potential adverse effects that may need to be monitored during clinical use. The hydrochloride form has been found to be well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects.

Regulatory considerations play a significant role in the development and commercialization of pharmaceutical compounds like (1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride. Compliance with international regulatory standards ensures that the compound meets safety and efficacy criteria before being approved for human use. Manufacturers must submit extensive data on synthesis, quality control, preclinical studies, and clinical trials to regulatory agencies such as the FDA or EMA.

The future directions of research on this compound are promising, with ongoing studies exploring its potential in treating not only neurological disorders but also other conditions such as depression and chronic pain. Advances in computational chemistry and molecular modeling are also being leveraged to design derivatives with enhanced pharmacological properties. These efforts aim to optimize the therapeutic index of (1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride by minimizing side effects while maximizing efficacy.

In conclusion, (1S)-1-(4-methoxyphenyl)propan-1-amine;hydrochloride (CAS No. 244145-40-2) is a compound with significant potential in pharmaceutical applications. Its unique structural features, coupled with promising preclinical results, make it an attractive candidate for further development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a vital role in addressing various medical challenges.